Cas no 172496-64-9 (1H-Imidazole, 2-butyl-4-(methylthio)-)

• Product Name: 1H-Imidazole, 2-butyl-4-(methylthio)-
• CAS No: 172496-64-9
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 1355020
• Update Time: 2024-08-17

1H-Imidazole, 2-butyl-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-butyl-4-(methylthio)-
• 1H-Imidazole, 2-butyl-5-(methylthio)-

• Inchi： 1S/C8H14N2S/c1-3-4-5-7-9-6-8(10-7)11-2/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： IYJBSJSXRJQHRK-UHFFFAOYSA-N
• SMILES： C1(CCCC)NC(SC)=CN=1

Computed Properties

• Exact Mass: 170.08792

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 356.8±15.0 °C(Predicted)
• PSA: 28.68
• pka: 14.21±0.10(Predicted)